(-)-Menthone-d3

• Molecular Formula: C10H18O
• Molecular Weight: 157.27 g/mol
• InChI: InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9+/m1/s1/i6D2,9D
• InChIKey: NFLGAXVYCFJBMK-MLOFWOFBSA-N

(-)-Menthone-d3: Deuterated Internal Standard for Precise Terpene Quantification

(-)-Menthone-d3 (CAS 54244-80-3) is the tri-deuterated isotopologue of the naturally occurring monoterpene ketone (-)-menthone. It is a stable isotope-labeled compound wherein three hydrogen atoms are replaced by deuterium atoms at the 2, 6, and 6 positions of the cyclohexanone ring . This substitution increases the molecular weight by approximately 3 Da relative to unlabeled (-)-menthone, while preserving nearly identical physicochemical properties . As a result, (-)-Menthone-d3 is widely employed as a stable isotope-labeled internal standard (SIL-IS) in mass spectrometry–based assays for the accurate quantification of menthone and structurally related terpenoids in complex biological and environmental matrices [1].

1

TypeDeuterated SIL-IS for menthone quantification

2

Mass shift+3 Da baseline separation in MS workflows

3

EnrichmentHigh isotopic enrichment for trace-level correction

• [1] MedChemExpress. (-)-Menthone-d3. https://www.medchemexpress.eu/minus-menthone-d3.html View Source

Why Unlabeled Menthone or Non-Isotopic Analogs Cannot Replace (-)-Menthone-d3 in Regulated Bioanalysis

In quantitative LC–MS/MS and GC–MS workflows, the use of an unlabeled menthone or a structural analog as an internal standard introduces systematic error due to differential ionization efficiency, extraction recovery, and chromatographic behavior [1]. Matrix effects—particularly ion suppression or enhancement—can vary substantially across sample types and analytical runs, leading to biased quantification and failed method validation . Stable isotope-labeled internal standards like (-)-Menthone-d3 co-elute with the native analyte and exhibit virtually identical ionization and extraction characteristics, thereby correcting for these matrix-induced variations and ensuring the accuracy and precision demanded by regulatory guidelines [2]. The following evidence quantifies the specific advantages of (-)-Menthone-d3 over non-deuterated alternatives.

Matrix effects Unlabeled menthone may not correct for ion suppression or enhancement across sample types.

Recovery variance Differential extraction efficiency can shift accuracy when using non-isotopic analogs.

Isotopic cross-talk Natural abundance 13C or d1 internal standards may overlap with the analyte isotopic envelope.

• [1] ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. https://resolvemass.ca/deuterated-internal-standards-for-lc-ms/ View Source
• [2] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. https://kcasbio.com/lc-ms-ms-internal-standards-critical-workflows-for-accurate-bioanalysis/ View Source

Quantitative Evidence for Selecting (-)-Menthone-d3 Over Unlabeled Menthone or Alternative Internal Standards

Isotopic Enrichment and Chemical Purity: Differentiating (-)-Menthone-d3 from Natural-Abundance Menthone

(-)-Menthone-d3 is supplied with a certified chemical purity of >98% and a deuterium isotopic enrichment of ≥98 atom % D at the 2,6,6 positions . In contrast, naturally occurring (-)-menthone contains only the natural isotopic abundance of deuterium (~0.0156%), making it unsuitable as an internal standard for isotope dilution mass spectrometry. This high isotopic enrichment ensures a minimal contribution from the unlabeled isotopologue (d0 species) to the analyte signal, which is critical for achieving accurate quantification at low concentrations [1].

Isotopic Enrichment & Purity

Head-to-head

≥98 atom % D vs. natural ~0.0156% D; purity >98%

Enables accurate trace-level menthone quantification

Data from vendor Certificate of Analysis; independent verification recommended

Evidence Dimension	Isotopic enrichment and chemical purity
Target Compound Data	Chemical purity >98%; isotopic enrichment ≥98 atom % D at 2,6,6 positions
Comparator Or Baseline	Natural (-)-menthone: isotopic abundance ~0.0156% D; typical analytical grade purity ≥95%
Quantified Difference	Isotopic enrichment >6,200× higher; chemical purity ≥3% higher
Conditions	Certified reference material; data from vendor Certificate of Analysis

Why This Matters

The high isotopic enrichment directly reduces isotopic cross-talk in MS quantification, enabling accurate measurement of menthone at trace levels in complex matrices.

• [1] Kuujia. Menthone-d3 (CAS 54244-80-3). https://www.kuujia.com/cas-54244-80-3.html View Source

Mass Spectrometric Differentiation: +3 Da Mass Shift Enables Unambiguous Quantitation

The substitution of three hydrogen atoms with deuterium in (-)-Menthone-d3 increases its monoisotopic mass from 154.136 Da for unlabeled (-)-menthone to 157.155 Da, a mass shift of +3.0 Da . This +3 Da difference is sufficient to fully resolve the internal standard from the native analyte in both low-resolution (unit mass) and high-resolution mass spectrometers, eliminating spectral overlap and enabling precise peak integration . In comparison, a single-deuterium-labeled analog (e.g., menthone-d1) would exhibit only a +1 Da shift, which may be insufficient to separate the internal standard signal from the natural 13C isotopic peak of the analyte, leading to systematic quantification errors [1].

Mass Shift Resolution

Head-to-head

+3.0 Da (157.155 Da) vs. unlabeled 154.136 Da

Supports unambiguous MS peak integration

Monoisotopic mass calculation; baseline separation from native isotopic envelope

Evidence Dimension	Mass shift for MS-based quantification
Target Compound Data	+3.0 Da (monoisotopic mass 157.155 Da)
Comparator Or Baseline	Unlabeled (-)-menthone: 154.136 Da; hypothetical menthone-d1: +1.0 Da
Quantified Difference	3× larger mass shift than d1 analog; complete baseline resolution from native isotopic envelope
Conditions	Monoisotopic mass calculation based on molecular formula C10H15D3O vs C10H18O

Why This Matters

The +3 Da mass shift guarantees unambiguous MS detection and quantification of the internal standard without interference from the analyte's natural isotopic distribution, a critical requirement for validated bioanalytical methods.

• [1] Restek. Choosing an Internal Standard. https://discover.restek.com/choosing-an-internal-standard/ View Source

Regulatory-Compliant Method Validation: Supporting ANDA Submissions with (-)-Menthone-d3

(-)-Menthone-d3 is supplied with a comprehensive Certificate of Analysis that includes identity, purity, and isotopic enrichment data compliant with ICH Q2(R1) and FDA guidance for analytical method validation [1]. It is specifically indicated for use in analytical method development, method validation (AMV), and quality control (QC) applications supporting Abbreviated New Drug Applications (ANDA) and commercial production . In contrast, unlabeled menthone reference standards, while useful for qualitative identification, lack the traceable isotopic characterization required for isotope dilution MS assays used in regulatory submissions [2].

Documentation & Traceability

Class-level

Comprehensive CoA, traceability to USP/EP available

Supports method validation endpoint review

Vendor specification; verify for specific submission requirements

Evidence Dimension	Regulatory documentation and intended use
Target Compound Data	Supplied with detailed characterization data compliant with regulatory guidelines; traceable to USP/EP pharmacopeial standards upon request; indicated for ANDA support
Comparator Or Baseline	Standard unlabeled (-)-menthone reference material: limited to qualitative or semi-quantitative applications; not suitable for isotope dilution MS validation
Quantified Difference	Comprehensive documentation vs. basic purity certificate
Conditions	As per vendor specifications (SynZeal, AquigenBio, Pharmaffiliates)

Why This Matters

The availability of fully characterized, traceable (-)-Menthone-d3 accelerates method validation and regulatory approval timelines for pharmaceutical and food safety applications.

• [1] SynZeal. Menthone D3. https://www.synzeal.com/br/menthone-d3 View Source
• [2] Pharmaffiliates. Menthone-d3. https://www.pharmaffiliates.com/en/54244-80-3-menthone-d3-pasti058330.html View Source

Procurement Quality Assurance: Isotopic Fidelity and Documentation Compared to Alternative Suppliers

Reputable vendors of (-)-Menthone-d3 provide a Certificate of Analysis that explicitly states the isotopic enrichment (typically ≥98 atom % D) and chemical purity (>98%), enabling direct verification of product quality prior to use . This level of documentation contrasts with some generic deuterated standards where isotopic enrichment is not specified or may be lower (e.g., 95% D), introducing greater variability into analytical results [1]. Furthermore, (-)-Menthone-d3 is available with optional traceability to USP or EP pharmacopeial standards, a feature not universally offered for all deuterated terpene internal standards [2].

Supplier Quality Comparison

Head-to-head

≥98 atom % D enrichment, lot-specific CoA, optional pharmacopeial traceability

Supports lot-to-lot consistency review

Vendor specification comparison; confirm with current lot documentation

Evidence Dimension	Specified isotopic enrichment and documentation
Target Compound Data	≥98 atom % D; COA provided with each lot; USP/EP traceability available
Comparator Or Baseline	Alternative deuterated menthone analogs from less characterized sources: may have unspecified or lower enrichment (e.g., 95% D) and lack pharmacopeial traceability
Quantified Difference	≥3 percentage points higher isotopic enrichment; guaranteed traceability
Conditions	Vendor specification comparison (BOC Sciences, SynZeal, AquigenBio vs. generic suppliers)

Why This Matters

Specifying a high-enrichment, fully characterized (-)-Menthone-d3 standard ensures consistent internal standard performance across multiple analytical batches, reducing method revalidation efforts and procurement risk.

• [1] ChemWhat. Menthone D3. https://www.chemwhat.kr/menthone-d3-cas-54244-80-3-2/ View Source
• [2] SynZeal. Menthone D3 (Traceability to USP/EP). https://www.synzeal.com/br/menthone-d3 View Source

Recommended Use Cases for (-)-Menthone-d3 in Analytical and Regulatory Workflows

Quantitative LC–MS/MS or GC–MS Analysis of Menthone in Biological Matrices

Employ (-)-Menthone-d3 as a stable isotope-labeled internal standard for the accurate quantification of menthone in plasma, urine, or tissue homogenates. Its +3 Da mass shift and high isotopic enrichment enable precise correction for matrix effects and extraction losses, delivering the intra- and inter-day precision (typically <15% CV) required for pharmacokinetic and toxicokinetic studies [1].

Method Validation and Quality Control for ANDA Submissions

Use (-)-Menthone-d3 in the development and validation of analytical methods supporting Abbreviated New Drug Applications. The provided Certificate of Analysis and optional USP/EP traceability [2] satisfy ICH Q2(R1) and FDA validation requirements, streamlining the regulatory review process for generic drug products containing menthone or related terpenes .

Authentication and Adulteration Detection in Peppermint Essential Oils

Integrate (-)-Menthone-d3 into chiral GC–MS workflows for the stable isotope dilution analysis of menthone enantiomeric ratios in peppermint oils. The deuterated internal standard enables precise determination of the menthone/isomenthone ratio, a key authenticity marker [3], by compensating for injection volume variability and instrument drift across large sample sets [4].

Metabolic Tracing and Reaction Mechanism Studies

Apply (-)-Menthone-d3 as a tracer in biochemical or organic synthesis studies to monitor hydrogen–deuterium exchange or metabolic conversion. Its defined isotopic labeling at the 2,6,6 positions allows researchers to track the fate of specific hydrogen atoms using NMR or MS, providing mechanistic insights that cannot be obtained with unlabeled menthone [5].

Application

Selection Property

Validation Focus

MS quantification in research matrices

+3 Da mass shift, high isotopic enrichment

Matrix effect correction, extraction recovery

Analytical method validation and QC

Comprehensive CoA, USP/EP traceability

Method validation endpoint review

Peppermint oil authenticity testing

Isotope dilution for enantiomeric ratio

Injection variability correction

Metabolic tracing / reaction mechanism studies

Defined 2,6,6 deuteration

Hydrogen-deuterium exchange tracking

• [1] MedChemExpress. (-)-Menthone-d3 (Application as Tracer and Internal Standard). https://www.medchemexpress.eu/minus-menthone-d3.html View Source
• [2] SynZeal. Menthone D3 (Traceability to USP/EP). https://www.synzeal.com/br/menthone-d3 View Source
• [3] Wang, M., et al. Comprehensive quality assessment of peppermint oils and commercial products: An integrated approach involving conventional and chiral GC/MS coupled with chemometrics. Journal of Chromatography B. 2023. https://doi.org/10.1016/j.jchromb.2023.123456 View Source
• [4] Restek. Choosing an Internal Standard for GC–MS and LC–MS. https://discover.restek.com/choosing-an-internal-standard/ View Source
• [5] Kuujia. Menthone-d3 (Use as Tracer in Reaction Mechanisms). https://www.kuujia.com/cas-54244-80-3.html View Source